Cas no 859174-95-1 (3-amino-4-(propan-2-yl)benzoic acid)

• Product Name: 3-amino-4-(propan-2-yl)benzoic acid
• CAS No: 859174-95-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5225050
• PubChem ID: 459311
• Update Time: 2025-10-29

3-amino-4-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-(1-methylethyl)-
• 3-amino-4-(propan-2-yl)benzoic acid

• Inchi： 1S/C10H13NO2/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： LXMRKRTZVOWIDQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)C)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-amino-4-(propan-2-yl)benzoic acid

3-Amino-4-(Propan-2-Yl)Benzoic Acid: A Comprehensive Overview

3-Amino-4-(propan-2-yl)benzoic acid, also known by its CAS number CAS No. 859174-95-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an aromatic ring with amino and isopropyl substituents, making it a valuable building block for the synthesis of more complex molecules. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery, material synthesis, and biochemistry.

The structure of 3-amino-4-(propan-2-yl)benzoic acid consists of a benzene ring with an amino group (-NH₂) at the third position and an isopropyl group (-CH(CH₃)₂) at the fourth position. The presence of these substituents imparts unique electronic and steric properties to the molecule, enabling it to participate in a wide range of chemical reactions. For instance, the amino group can act as a nucleophile in substitution reactions, while the isopropyl group provides steric bulk, which can influence the reactivity and selectivity of the compound.

Recent studies have focused on the synthesis and characterization of 3-amino-4-(propan-2-yl)benzoic acid. One notable approach involves the use of catalytic hydrogenation to introduce the amino group onto the aromatic ring. This method has been optimized to achieve high yields and selectivity, making it a preferred route for large-scale production. Additionally, researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and advanced materials.

In terms of applications, 3-amino-4-(propan-2-yl)benzoic acid has shown promise in drug discovery. Its ability to act as a precursor for bioactive molecules makes it a valuable tool in medicinal chemistry. For example, recent research has demonstrated its use in the synthesis of inhibitors for various enzymes, including kinases and proteases. These inhibitors have potential therapeutic applications in treating diseases such as cancer and neurodegenerative disorders.

Beyond its role in drug discovery, 3-amino-4-(propan-2-yl)benzoic acid has also been utilized in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The latest research on CAS No. 859174-95-1 has also explored its role in biochemistry. Studies have shown that this compound can interact with biological systems in unique ways, making it a valuable tool for studying cellular processes. For instance, it has been used as a probe to investigate protein-ligand interactions, providing insights into molecular recognition mechanisms.

In conclusion, 3-amino-4-(propan-2-yi benzoic acid, or CAS No. 859174-, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable building block for synthesizing complex molecules with potential therapeutic and technological applications. As research continues to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.